3-Benzoylamino-2-methyl-butyric acid, ethyl ester

• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol
• IUPAC Name: ethyl 3-benzamido-2-methylbutanoate
• InChI: InChI=1S/C14H19NO3/c1-4-18-14(17)10(2)11(3)15-13(16)12-8-6-5-7-9-12/h5-11H,4H2,1-3H3,(H,15,16)
• InChI Key: RNYXCXCBQDFANV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)C(C)NC(=O)C1=CC=CC=C1

Description

3-Benzoylamino-2-methyl-butyric acid, ethyl ester is a useful research compound. Its molecular formula is C14H19NO3 and its molecular weight is 249.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To ethyl 3-amino-2-methylbutanoate (0.15 g, 1.033 mmol) in dichloromethane (3 mL) was added triethylamine (0.288 mL, 2.066 mmol) followed by the dropwise addition of benzoyl chloride (0.120 mL, 1.033 mmol) at RT. The reaction mixture was stirred at RT for 1 h, partitioned between dichloromethane (20 mL) and 1N HCL (10 mL). The dichloromethane layer was washed with 1N NaOH (10 mL), brine (10 mL), dried over sodium sulfate and concentrated to yield an oil. The oil was subjected to silica gel chromatography using an ISCO setup (12 g silica gel RediSep cartridge, hexane/EtOAc as eluent). The desired fractions are collected and concentrated to yield the title compound (0.066 g, 0.265 mmol, 25.6% yield) as an oil.